Cas no 1820579-81-4 ((2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride)

• Product Name: (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride
• CAS No: 1820579-81-4
• MF: C₁₀H₁₆Cl₂N₂O
• MW: 251.152840614319
• CID: 6187860
• PubChem ID: 86811720
• Update Time: 2025-06-20

(2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1820579-81-4
• (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride
• EN300-183984
• (2R,3S)-2-(Pyridin-4-yl)tetrahydro-2H-pyran-3-amine dihydrochloride
• AKOS026741586

• Inchi： 1S/C10H14N2O.2ClH/c11-9-2-1-7-13-10(9)8-3-5-12-6-4-8;;/h3-6,9-10H,1-2,7,11H2;2*1H/t9-,10+;;/m0../s1
• InChI Key： DUAMXDRVMQBWPF-JXGSBULDSA-N
• SMILES： Cl.Cl.O1CCC[C@@H]([C@H]1C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 250.0639685g/mol
• Monoisotopic Mass: 250.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride

Introduction to (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride (CAS No. 1820579-81-4)

(2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1820579-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The unique structural features of this molecule, particularly its stereochemistry and functional groups, contribute to its potential as a lead compound in drug discovery.

The oxan-3-amine moiety in the name highlights the presence of an oxygen-containing heterocyclic ring fused with an amine group. This structural motif is commonly found in biologically active compounds and has been implicated in various pharmacological interactions. The pyridin-4-yl substituent further enhances the complexity and diversity of the molecule's chemical properties, enabling interactions with multiple biological targets. The dihydrochloride salt form of this compound improves its solubility and stability, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride, with its specific configuration at the 2R and 3S positions, makes it an attractive candidate for further investigation. Studies have shown that the precise spatial arrangement of atoms in such molecules can significantly influence their biological activity, making stereochemical control a critical factor in drug design.

Current research in the field of medicinal chemistry has focused on identifying new scaffolds that can modulate biological pathways associated with various diseases. The pyridine ring is a well-known pharmacophore that interacts with numerous enzymes and receptors. By incorporating this moiety into a molecule like (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride, researchers aim to leverage these interactions for therapeutic benefit. Preliminary studies suggest that this compound may have potential applications in treating conditions such as inflammation, neurodegenerative disorders, and infectious diseases.

The oxanamine core of this compound is particularly noteworthy due to its ability to mimic natural amino acids. This structural similarity allows it to interact with biological systems in a manner reminiscent of amino acid residues found in proteins. Such interactions can lead to the development of novel inhibitors or modulators of protein function. The dihydrochloride salt form also enhances the compound's pharmacokinetic properties, improving its bioavailability and shelf life.

One of the most exciting aspects of (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride is its potential as a scaffold for structure-based drug design. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity to target specific disease mechanisms. For instance, altering the pyridine substituent or introducing additional hydroxyl or amine groups could enhance binding affinity or selectivity for particular biological targets. This flexibility makes it an ideal candidate for high-throughput screening and rational drug design approaches.

The compound's stereochemical purity is another critical factor that contributes to its pharmaceutical relevance. Impurities or racemic mixtures can significantly reduce a drug's efficacy and increase the risk of adverse effects. Advanced synthetic techniques have enabled researchers to produce high-purity forms of (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride, ensuring that subsequent biological evaluations are conducted under optimal conditions.

In conclusion, (2R,3S)-2-(pyridin-4-yl)oxan-3-amine dihydrochloride represents a promising candidate for further pharmaceutical development. Its unique structural features, including the oxanamine core and pyridine substituent, make it well-suited for modulating various biological pathways. Ongoing research aims to fully elucidate its pharmacological profile and explore its potential as a therapeutic agent. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery and development of new medicines.